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Compound of Interest

Compound Name: Abediterol Napadisylate

Cat. No.: B605093

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the role of Abediterol
Napadisylate in bronchodilation, detailing its mechanism of action, preclinical and clinical
efficacy, pharmacokinetic profile, and the experimental methodologies used in its evaluation.
Abediterol, a potent and selective long-acting 2-adrenergic agonist (LABA), was under
development for the treatment of asthma and chronic obstructive pulmonary disease (COPD).
[1] Although its development was discontinued at Phase I, the data gathered offers valuable
insights into its pharmacological profile.[1]

Mechanism of Action: The B2-Adrenergic Signaling
Cascade

Abediterol functions as a full agonist at the f2-adrenoceptor, initiating a signaling cascade that
leads to the relaxation of airway smooth muscle and subsequent bronchodilation.[2][3] The
binding of Abediterol to the 32-adrenergic receptor on airway smooth muscle cells triggers a
conformational change in the receptor, leading to the activation of the associated heterotrimeric
Gs protein. This activation initiates a series of intracellular events, as detailed in the signaling
pathway diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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